Cas no 2172163-78-7 (4-amino-2,6-dimethylbenzene-1-sulfonyl fluoride)

• Product Name: 4-amino-2,6-dimethylbenzene-1-sulfonyl fluoride
• CAS No: 2172163-78-7
• MF: C₈H₁₀FNO₂S
• MW: 203.233904361725
• CID: 5834626
• PubChem ID: 165720881
• Update Time: 2025-05-23

4-amino-2,6-dimethylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-amino-2,6-dimethylbenzene-1-sulfonyl fluoride
• EN300-1587333
• 2172163-78-7

• Inchi： 1S/C8H10FNO2S/c1-5-3-7(10)4-6(2)8(5)13(9,11)12/h3-4H,10H2,1-2H3
• InChI Key： GGDGIYJASFLHGJ-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(=CC=1C)N)(=O)(=O)F

Computed Properties

• Exact Mass: 203.04162790g/mol
• Monoisotopic Mass: 203.04162790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.5Ų

Additional information on 4-amino-2,6-dimethylbenzene-1-sulfonyl fluoride

4-Amino-2,6-Dimethylbenzene-1-Sulfonyl Fluoride: A Comprehensive Overview

4-Amino-2,6-Dimethylbenzene-1-Sulfonyl Fluoride, with the CAS number 2172163-78-7, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound, characterized by its unique structure featuring an amino group at the 4-position and methyl groups at the 2 and 6 positions on a benzene ring, coupled with a sulfonyl fluoride group at the 1-position, exhibits remarkable chemical properties that make it a valuable intermediate in various industrial and research applications.

The synthesis of 4-Amino-2,6-Dimethylbenzene-1-Sulfonyl Fluoride involves a series of well-established organic reactions, including nucleophilic aromatic substitution and sulfonation. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its production, reducing environmental impact and enhancing yield. The compound's structure is particularly favorable for further functionalization, making it a cornerstone in the development of advanced materials and pharmaceutical agents.

Recent studies have highlighted the role of 4-Amino-2,6-Dimethylbenzene-1-Sulfonyl Fluoride in drug discovery. Its sulfonyl fluoride group is known to act as a bioisostere for other functional groups, offering potential in modulating pharmacokinetic properties. Researchers have explored its use as a precursor for developing kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The compound's ability to undergo nucleophilic substitution reactions facilitates its integration into complex molecular frameworks, enhancing its utility in medicinal chemistry.

In the realm of materials science, 4-Amino-2,6-Dimethylbenzene-1-Sulfonyl Fluoride has been employed as a building block for constructing advanced polymers and coatings. Its methyl groups provide steric protection during polymerization, while the sulfonyl fluoride group can be readily converted into other functionalities to tailor material properties. Recent breakthroughs in polymer chemistry have leveraged this compound to develop high-performance adhesives and corrosion-resistant coatings.

The physical properties of 4-Amino-2,6-Dimethylbenzene-1-Sulfonyl Fluoride are equally noteworthy. Its melting point of approximately 155°C and boiling point around 300°C under standard conditions make it suitable for various thermal processing techniques. The compound's solubility in common organic solvents like dichloromethane and THF further enhances its versatility in laboratory settings. Recent studies have also investigated its stability under UV light and oxidative conditions, revealing its potential for use in photoresponsive materials.

In terms of applications, 4-Amino-2,6-Dimethylbenzene-1-Sulfonyl Fluoride has found utility in agrochemicals as well. Its ability to act as an intermediate in the synthesis of herbicides and fungicides has been explored extensively. The compound's structural features allow for selective reactivity with various agricultural chemicals, making it an invaluable asset in crop protection technologies.

From an environmental standpoint, researchers have examined the biodegradation pathways of 4-Amino-2,6-Dimethylbenzene-1-Sulfonyl Fluoride. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation through hydrolysis and oxidation mechanisms. This understanding is crucial for assessing its environmental impact and developing sustainable manufacturing practices.

In conclusion, 4-Amino-2,6-Dimethylbenzene-1-Sulfonyl Fluoride stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in modern chemical innovation. As ongoing studies continue to unravel its potential, this compound is poised to contribute significantly to both academic research and industrial development.